molecular formula C19H14N2O2 B5887831 2-(2-furyl)-3-(2-methylphenyl)-4(3H)-quinazolinone CAS No. 62820-52-4

2-(2-furyl)-3-(2-methylphenyl)-4(3H)-quinazolinone

Cat. No. B5887831
CAS RN: 62820-52-4
M. Wt: 302.3 g/mol
InChI Key: NXCZTIXLNYKOBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2-furyl)-3-(2-methylphenyl)-4(3H)-quinazolinone, also known as FMQ, is a heterocyclic organic compound that possesses various biological activities. This compound has attracted significant attention from the scientific community due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-(2-furyl)-3-(2-methylphenyl)-4(3H)-quinazolinone is not fully understood. However, it has been suggested that 2-(2-furyl)-3-(2-methylphenyl)-4(3H)-quinazolinone exerts its biological activities through the inhibition of various enzymes and signaling pathways. For example, 2-(2-furyl)-3-(2-methylphenyl)-4(3H)-quinazolinone has been shown to inhibit the activity of protein kinase C and phospholipase A2, which are involved in the regulation of cell growth and inflammation.
Biochemical and Physiological Effects
2-(2-furyl)-3-(2-methylphenyl)-4(3H)-quinazolinone has been shown to possess various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, inhibit the replication of viruses, and reduce inflammation and pain. 2-(2-furyl)-3-(2-methylphenyl)-4(3H)-quinazolinone has also been shown to have a neuroprotective effect in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-(2-furyl)-3-(2-methylphenyl)-4(3H)-quinazolinone has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been shown to exhibit potent biological activities at low concentrations. However, 2-(2-furyl)-3-(2-methylphenyl)-4(3H)-quinazolinone also has some limitations. It has poor solubility in water, which can make it difficult to use in some assays. Additionally, 2-(2-furyl)-3-(2-methylphenyl)-4(3H)-quinazolinone has not been extensively studied in vivo, which limits its potential applications in animal models.

Future Directions

There are several future directions for the study of 2-(2-furyl)-3-(2-methylphenyl)-4(3H)-quinazolinone. One area of research is the development of more efficient synthesis methods for 2-(2-furyl)-3-(2-methylphenyl)-4(3H)-quinazolinone and its derivatives. Another area of research is the investigation of the structure-activity relationship of 2-(2-furyl)-3-(2-methylphenyl)-4(3H)-quinazolinone and its analogs. This could lead to the discovery of more potent and selective compounds for use in medicinal chemistry. Additionally, the in vivo efficacy and safety of 2-(2-furyl)-3-(2-methylphenyl)-4(3H)-quinazolinone should be evaluated in animal models to determine its potential for clinical use. Finally, the development of new assays and techniques for the detection of 2-(2-furyl)-3-(2-methylphenyl)-4(3H)-quinazolinone could facilitate its use in various biological applications.
Conclusion
In conclusion, 2-(2-furyl)-3-(2-methylphenyl)-4(3H)-quinazolinone is a heterocyclic organic compound that possesses various biological activities. It has been extensively studied for its potential applications in the field of medicinal chemistry. 2-(2-furyl)-3-(2-methylphenyl)-4(3H)-quinazolinone has been shown to possess antitumor, antiviral, anti-inflammatory, and analgesic effects. The mechanism of action of 2-(2-furyl)-3-(2-methylphenyl)-4(3H)-quinazolinone is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways. 2-(2-furyl)-3-(2-methylphenyl)-4(3H)-quinazolinone has several advantages for lab experiments, but it also has some limitations. There are several future directions for the study of 2-(2-furyl)-3-(2-methylphenyl)-4(3H)-quinazolinone, including the development of more efficient synthesis methods, investigation of the structure-activity relationship, and evaluation of its in vivo efficacy and safety.

Synthesis Methods

The synthesis of 2-(2-furyl)-3-(2-methylphenyl)-4(3H)-quinazolinone involves the reaction of 2-aminobenzophenone with furfural in the presence of an acid catalyst. The resulting product is then subjected to cyclization with a Lewis acid to form 2-(2-furyl)-3-(2-methylphenyl)-4(3H)-quinazolinone. This method has been optimized to improve the yield and purity of 2-(2-furyl)-3-(2-methylphenyl)-4(3H)-quinazolinone.

Scientific Research Applications

2-(2-furyl)-3-(2-methylphenyl)-4(3H)-quinazolinone has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess various biological activities, including antitumor, antiviral, anti-inflammatory, and analgesic effects. 2-(2-furyl)-3-(2-methylphenyl)-4(3H)-quinazolinone has also been investigated for its potential use as a fluorescent probe for the detection of metal ions.

properties

IUPAC Name

2-(furan-2-yl)-3-(2-methylphenyl)quinazolin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H14N2O2/c1-13-7-2-5-10-16(13)21-18(17-11-6-12-23-17)20-15-9-4-3-8-14(15)19(21)22/h2-12H,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NXCZTIXLNYKOBP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1N2C(=NC3=CC=CC=C3C2=O)C4=CC=CO4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H14N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20354991
Record name 2-Furan-2-yl-3-o-tolyl-3H-quinazolin-4-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20354991
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

302.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Furan-2-yl-3-o-tolyl-3H-quinazolin-4-one

CAS RN

62820-52-4
Record name 2-Furan-2-yl-3-o-tolyl-3H-quinazolin-4-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20354991
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.